Cas no 5471-29-4 (Ethanone,2-chloro-1-(6-chloro-1-naphthalenyl)-)
5471-29-4 structure
Product Name:Ethanone,2-chloro-1-(6-chloro-1-naphthalenyl)-
CAS No:5471-29-4
MF:C12H8Cl2O
MW:239.097321510315
CID:377922
PubChem ID:230776
Update Time:2025-04-19
Ethanone,2-chloro-1-(6-chloro-1-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-chloro-1-(6-chloro-1-naphthalenyl)-
- 2-chloro-1-(6-chloronaphthalen-1-yl)ethanone
- 2-Chlor-1-(6-chlor-[1]naphthyl)-aethanon
- 2-chloro-1-(6-chloro-[1]naphthyl)-ethanone
- AC1L5K9A
- AC1Q3TAL
- AG-F-90713
- AR-1D9987
- CTK5A2379
- NSC26057
- NSC 26057
- 5471-29-4
- 2-chloro-1-(6-chloronaphthalen-1-yl)ethan-1-one
- NSC-26057
- DTXSID10282471
-
- Inchi: 1S/C12H8Cl2O/c13-7-12(15)11-3-1-2-8-6-9(14)4-5-10(8)11/h1-6H,7H2
- InChI Key: RKSAVWYTXURREH-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C(CCl)=O)C=CC=C2C=1
Computed Properties
- Exact Mass: 237.99534
- Monoisotopic Mass: 237.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.34
- Boiling Point: 378.6°Cat760mmHg
- Flash Point: 160.1°C
- Refractive Index: 1.634
- PSA: 17.07
- LogP: 3.91470
Ethanone,2-chloro-1-(6-chloro-1-naphthalenyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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